Cas no 923175-00-2 (N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide)

• Product Name: N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide
• CAS No: 923175-00-2
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 5427619
• Update Time: 2025-06-08

N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-3-[5-(4-methylphenyl)furan-2-yl]propanamide
• N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide

• Inchi： 1S/C21H21NO3/c1-15-3-5-16(6-4-15)20-13-11-19(25-20)12-14-21(23)22-17-7-9-18(24-2)10-8-17/h3-11,13H,12,14H2,1-2H3,(H,22,23)
• InChI Key： WKZNDIGFNBVLHO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=CC=C1CCC(NC1=CC=C(OC)C=C1)=O

Additional information on N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide

Professional Introduction to N-(4-methoxyphenyl)-3-5-(4-methylphenyl)furan-2-ylpropanamide (CAS No. 923175-00-2)

N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 923175-00-2, represents a fusion of aromatic rings and heterocyclic structures, which are commonly associated with a wide range of pharmacological properties. The presence of both 4-methoxyphenyl and 4-methylphenyl substituents, along with the furan ring, suggests a potential for diverse interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) is characterized by its complex arrangement of functional groups. The amide linkage not only contributes to the compound's solubility and stability but also serves as a versatile scaffold for modifications that could enhance its pharmacological efficacy. The 4-methoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which has been extensively studied in the development of drugs targeting neurological and cardiovascular disorders. Similarly, the 4-methylphenyl group can influence the compound's metabolic pathways and interactions with cytochrome P450 enzymes, providing insights into its potential therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives due to their ability to interact with various biological targets. The furan ring in N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) is particularly noteworthy as it can engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding affinity. This structural feature has been leveraged in the design of compounds with enhanced binding specificity and reduced off-target effects. Moreover, the presence of multiple aromatic rings increases the compound's lipophilicity, which can be advantageous for crossing biological membranes and achieving effective concentrations at target sites.

The synthesis of N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. Key steps include condensation reactions to form the amide bond, followed by functional group transformations to introduce the phenolic and furan moieties. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and purity, ensuring that the final product meets stringent quality standards. The use of palladium-catalyzed cross-coupling reactions has also facilitated the introduction of aryl groups with greater precision, reducing unwanted side products and improving overall reaction efficiency.

The biological activity of N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) has been a subject of extensive research in recent years. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The compound's ability to modulate cyclooxygenase (COX) enzymes has been particularly intriguing, as COX inhibitors are widely used for their anti-inflammatory properties. Additionally, its interaction with serine proteases has shown promise in the development of drugs targeting metabolic syndromes.

The structural features of N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) have also been exploited in the design of derivatives with enhanced pharmacokinetic profiles. Modifications such as halogenation or methylation at specific positions on the aromatic rings can alter metabolic stability and bioavailability. These modifications are guided by computational modeling techniques that predict how changes in structure will affect binding affinity and absorption-distribution-metalabolism-excretion (ADME) properties. Such approaches have been instrumental in developing lead compounds that exhibit optimal therapeutic windows.

In conclusion, N-(4-methoxyphenyl-3-5-(4-methylphenyl)furan-2-ylpropanamide) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its synthesis highlights the ingenuity of modern organic chemistry techniques, while its potential therapeutic applications underscore the importance of furan derivatives in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly vital role in addressing complex diseases and improving patient outcomes.